Cas no 1807238-34-1 (2-Chloro-5-fluoro-1-methyl-3-nitrobenzene)

• Product Name: 2-Chloro-5-fluoro-1-methyl-3-nitrobenzene
• CAS No: 1807238-34-1
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 5003592
• Update Time: 2025-05-20

2-Chloro-5-fluoro-1-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-3-nitrotoluene
• 2-chloro-5-fluoro-1-methyl-3-nitrobenzene
• 2-Chloro-5-fluoro-1-methyl-3-nitrobenzene

• Inchi： 1S/C7H5ClFNO2/c1-4-2-5(9)3-6(7(4)8)10(11)12/h2-3H,1H3
• InChI Key： XKHXIJYEONCWQF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Chloro-5-fluoro-1-methyl-3-nitrobenzene

Recent Advances in the Study of 2-Chloro-5-fluoro-1-methyl-3-nitrobenzene (CAS: 1807238-34-1) in Chemical and Pharmaceutical Research

The compound 2-Chloro-5-fluoro-1-methyl-3-nitrobenzene (CAS: 1807238-34-1) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications in drug synthesis and material science. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the development of novel pharmaceuticals, particularly in the synthesis of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-Chloro-5-fluoro-1-methyl-3-nitrobenzene, emphasizing its efficiency as a building block for complex molecules. The study demonstrated that this compound can be synthesized with high yield and purity through a modified nitration process, which minimizes byproduct formation. Furthermore, the compound's stability under various conditions makes it an attractive candidate for large-scale pharmaceutical production.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, which investigated the biological activity of derivatives of 2-Chloro-5-fluoro-1-methyl-3-nitrobenzene. The study revealed that certain derivatives exhibit potent inhibitory effects against bacterial strains such as Staphylococcus aureus and Escherichia coli. These findings suggest potential applications in the development of new antibiotics, particularly in addressing the growing issue of antibiotic resistance.

Additionally, computational studies have been conducted to predict the pharmacokinetic properties of 2-Chloro-5-fluoro-1-methyl-3-nitrobenzene and its derivatives. Molecular docking simulations indicate that these compounds may interact with specific protein targets involved in inflammatory pathways, opening new avenues for anti-inflammatory drug development. These insights are particularly valuable for researchers aiming to design targeted therapies with minimal side effects.

In conclusion, the compound 2-Chloro-5-fluoro-1-methyl-3-nitrobenzene (CAS: 1807238-34-1) continues to be a focal point in chemical and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising biological activity, positions it as a valuable asset in the development of next-generation therapeutics. Future research should focus on optimizing its synthesis, exploring additional biological targets, and advancing preclinical studies to fully realize its potential.